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Cat. No.: B010422 Get Quote

Introduction
2-Chloroisonicotinamide is a halogenated pyridine derivative that serves as a pivotal building

block in the synthesis of complex organic molecules. Its unique electronic properties and

reactive sites make it a valuable intermediate in diverse fields, most notably in the development

of novel pharmaceuticals and advanced agrochemicals.[1] The presence of a chlorine atom at

the 2-position and a carboxamide group at the 4-position of the pyridine ring allows for versatile

chemical modifications, enabling the construction of molecules with specific biological activities.

[2] This guide provides a detailed technical overview of 2-Chloroisonicotinamide,

encompassing its chemical structure, physicochemical properties, synthesis, applications, and

safety protocols, tailored for researchers and professionals in drug discovery and chemical

development.

Chemical Identity and Molecular Structure
2-Chloroisonicotinamide is systematically named 2-chloropyridine-4-carboxamide.[3] Its

identity is unambiguously confirmed by its unique CAS Registry Number, 100859-84-5.[1]

The molecular structure consists of a pyridine ring substituted with a chlorine atom at the C2

position and a carboxamide group (-CONH₂) at the C4 position. This arrangement is crucial for

its reactivity, influencing the electrophilicity of the pyridine ring and providing a key functional

group for further synthetic transformations.

Caption: Chemical Structure of 2-Chloroisonicotinamide (C₆H₅ClN₂O).
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Physicochemical Properties
The physical and chemical properties of 2-Chloroisonicotinamide are essential for its

handling, storage, and application in synthetic chemistry. A summary of its key properties is

presented below.

Property Value Reference(s)

Molecular Formula C₆H₅ClN₂O [1][3]

Molecular Weight 156.57 g/mol [1][3]

Appearance
White to off-white or pale

yellow crystalline powder
[1]

Melting Point 196 - 200 °C [1]

Purity Typically ≥ 98% [1]

CAS Number 100859-84-5 [1][3]

PubChem CID 2800022 [3]

XLogP3 0.5 [3]

Synthesis and Purification
The most common and industrially relevant synthesis of 2-Chloroisonicotinamide involves the

controlled hydrolysis of its nitrile precursor, 2-chloro-4-cyanopyridine. This reaction selectively

converts the nitrile group into a primary amide while preserving the chloro-substituent.

The causality behind this experimental choice lies in the robust nature of nitrile hydrolysis

under acidic or basic conditions. Acid-catalyzed hydrolysis, often employing concentrated

sulfuric acid, is particularly effective for this transformation on an industrial scale. The

mechanism proceeds via protonation of the nitrile nitrogen, followed by nucleophilic attack by

water, tautomerization, and finally, release of the amide.
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Caption: General workflow for the synthesis of 2-Chloroisonicotinamide.

Experimental Protocol: Synthesis via Nitrile Hydrolysis
This protocol is adapted from established procedures for the hydrolysis of isomeric

chlorocyanopyridines and represents a standard method for achieving this transformation.[3]

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and thermometer,

add concentrated sulfuric acid (approx. 3 volumes relative to the starting material).

Reactant Addition: Slowly add 2-chloro-4-cyanopyridine (1.0 equivalent) to the stirred sulfuric

acid. The addition should be portion-wise to control any initial exotherm.
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Heating: Once the starting material is fully dissolved, heat the reaction mixture to

approximately 90°C.

Reaction Monitoring: Maintain the temperature and stirring for approximately 2 hours. The

reaction progress can be monitored by techniques such as Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is

consumed.

Work-up: After completion, cool the reaction mixture to room temperature. In a separate,

larger vessel containing a stirred mixture of crushed ice and aqueous ammonia, slowly pour

the reaction mixture. This quenching step must be performed cautiously due to the highly

exothermic nature of acid neutralization.

Isolation: The product, 2-Chloroisonicotinamide, will precipitate as a solid. Continue stirring

the slurry for approximately 1 hour to ensure complete precipitation.

Purification: Collect the crude product by filtration. Wash the filter cake thoroughly with cold

water to remove residual salts. Further purification can be achieved by washing with a

suitable organic solvent, such as ethyl acetate, to remove non-polar impurities.

Drying: Dry the purified white to off-white solid product under vacuum at 50-60°C to a

constant weight.

Applications in Research and Development
The bifunctional nature of 2-Chloroisonicotinamide makes it a versatile intermediate in

several key areas of chemical science.

Pharmaceutical Development: This compound is a critical starting material for the synthesis

of Active Pharmaceutical Ingredients (APIs).[2] The chlorine atom can be displaced by

various nucleophiles (e.g., amines, thiols, alcohols) in nucleophilic aromatic substitution

(SNAr) reactions, while the amide group can be hydrolyzed, dehydrated, or used as a handle

for building more complex molecular architectures. It has been utilized in the synthesis of

compounds targeting neurological disorders and in the development of anti-tuberculosis

drugs.[1]
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Agrochemical Chemistry: In the agricultural sector, 2-Chloroisonicotinamide serves as a

precursor for new pesticides and herbicides.[1] The resulting molecules are designed to

interact with specific biological pathways in pests or weeds, contributing to crop protection

and enhanced yields.

Biochemical Research: Researchers use this compound in studies focused on enzyme

inhibition.[1] By incorporating it into larger molecules, scientists can probe the active sites of

enzymes, helping to elucidate metabolic pathways and design novel therapeutic strategies.

Material Science: The compound is also finding use in the formulation of advanced materials,

where it can be integrated into polymer backbones to confer specific properties such as

thermal stability or altered electronic characteristics.[1]

Safety, Handling, and Storage
As a Senior Application Scientist, it is imperative to emphasize a culture of safety. 2-
Chloroisonicotinamide must be handled with appropriate precautions.

Hazard Identification: The compound is classified as a skin irritant (H315), a serious eye

irritant (H319), and may cause respiratory irritation (H335).[3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, nitrile gloves, and a lab coat. When handling the powder, use a fume hood or

ensure adequate ventilation to avoid inhalation.[2][5]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Minimize dust generation.[5]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[5]

First Aid:

Skin Contact: Immediately flush skin with plenty of soap and water. Remove contaminated

clothing.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5]
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Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen.[5]

In all cases of exposure, seek medical attention.

Conclusion
2-Chloroisonicotinamide is a cornerstone intermediate for chemical synthesis, offering a

reliable and versatile platform for innovation in drug discovery, agrochemicals, and material

science. Its well-defined physicochemical properties, established synthetic routes, and diverse

reactivity profile ensure its continued importance for researchers and development

professionals. Adherence to rigorous safety protocols is paramount to harnessing its full

potential responsibly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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